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Compound of Interest

Compound Name: PVP-037
Cat. No.: B15609902
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive, step-by-step guide for the safe
handling and disposal of PVP-037, a potent toll-like receptor 7/8 (TLR7/8) agonist adjuvant.[1]
Given that this material should be considered hazardous until more information is available,
adherence to these procedures is essential.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to use appropriate Personal Protective
Equipment (PPE) to minimize exposure risks. The recommended PPE for handling PVP-037 is
based on standard laboratory safety protocols for potent compounds.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-

shields or goggles.

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile).

Prevents skin contact. Gloves
should be inspected before
use and disposed of as
contaminated waste after
handling PVP-037.

Skin Protection

Laboratory coat, long-sleeved

clothing.

Minimizes the risk of skin

exposure.

Respiratory Protection

Use in a well-ventilated area or
a certified chemical fume hood,
especially if generating dust or

aerosols.

Reduces the risk of inhalation.

In the event of a spill, immediately clear the area and prevent the spillage from entering drains
or water courses. For minor spills, use dry procedures to clean up, avoiding the generation of
dust. For major spills, alert your institution's Environmental Health and Safety (EHS) office.

PVP-037: Key Data

The following table summarizes the essential quantitative data for PVP-037.
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Property Value

CAS Number 862810-50-2[1][2]

Molecular Formula C23H22N40[1][2]

Formula Weight 370.5 g/mol [1][2]

Purity 295%[1]

Physical State Solid[1]

Solubility Sparingly soluble in DMSO (1-10 mg/ml)[1]
Storage -20°C[1]

Step-by-Step Disposal Protocol for PVP-037

The proper disposal of PVP-037 requires a systematic approach involving waste segregation,
secure containment, and clear labeling.

Experimental Protocol: Waste Disposal
e Segregation:

o Do not mix PVP-037 waste with other chemical waste streams unless explicitly permitted
by your institution's EHS guidelines. Keeping different chemical wastes separate is a
crucial safety measure.

o Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid
waste (e.g., unused solutions in DMSO).

o Container Selection:
o Solid Waste: Use a clearly labeled, sealable plastic bag or a compatible lined container.

o Liquid Waste: Use a tightly sealed, chemical-resistant container (e.g., a high-density
polyethylene bottle) that is compatible with both PVP-037 and the solvent (e.g., DMSO).

e Labeling:
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o All waste containers must be clearly and accurately labeled.
o The label should include:

The full chemical name: "PVP-037" and its CAS number: "862810-50-2".

The words "Hazardous Waste".

The approximate concentration and quantity of the waste.

The date when the waste was first added to the container.

e Accumulation and Storage:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

o Ensure waste containers are kept closed except when adding waste.

o Itis advisable to use secondary containment to prevent the spread of material in case of a
leak.

e Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for the collection and disposal of the PVP-
037 waste.

o Do not dispose of PVP-037 down the drain or in the regular trash.

Logical Workflow for PVP-037 Disposal

The following diagram illustrates the decision-making and operational steps for the proper
disposal of PVP-037.
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PVP-037 Disposal Workflow

By adhering to these procedures, you can ensure the safe and compliant disposal of PVP-037,
protecting yourself, your colleagues, and the environment. Always consult your institution's
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specific guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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